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Compound of Interest

Compound Name: Methyl 2-furoate

Cat. No.: B073834 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

reagents is paramount. This document provides essential, immediate safety and logistical

information for the handling of Methyl 2-furoate, including detailed operational and disposal

plans.

Chemical Properties and Hazards

Methyl 2-furoate is a combustible liquid that is toxic if swallowed and harmful in contact with

skin.[1][2] It is known to cause skin and serious eye irritation, and may also lead to respiratory

irritation.[1][2]
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Physical and Chemical Properties

CAS Number 611-13-2[1]

Molecular Formula C6H6O3

Molecular Weight 126.11 g/mol

Appearance Colorless to Yellow to Green clear liquid[2]

Boiling Point 181 °C[2]

Flash Point 73 °C (163.4 °F) - closed cup[1][2]

Density 1.179 g/mL at 25 °C

Solubility Slightly soluble in water[1]

Hazard Identification

Signal Word Danger[1][2]

Hazard Statements H227: Combustible liquid[1][2]

H301: Toxic if swallowed[1][2]

H312: Harmful in contact with skin[1]

H315: Causes skin irritation[1][2]

H319: Causes serious eye irritation[1][2]

H335: May cause respiratory irritation[1]

Operational Plan: Handling Methyl 2-furoate
A systematic approach is crucial when working with Methyl 2-furoate to minimize exposure

and ensure laboratory safety.

1. Pre-Handling Preparations:

Ventilation: All work with Methyl 2-furoate must be conducted in a well-ventilated area,

preferably within a chemical fume hood.[1][3]
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Safety Equipment: Ensure that a safety shower and an eyewash station are readily

accessible and have been recently tested.[4]

Personal Protective Equipment (PPE): Before handling, all personnel must be equipped with

the appropriate PPE. (See table below)

Spill Kit: A spill kit suitable for flammable and toxic liquids should be available in the

immediate vicinity.

2. Required Personal Protective Equipment (PPE):

Protection Type Specification Rationale

Eye/Face Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US)

approved standards.[1]

To protect against splashes

and vapors that can cause

serious eye irritation.

Hand Protection

Chemical impermeable gloves

that satisfy EU Directive

89/686/EEC and the standard

EN 374.[1]

To prevent skin contact, as the

chemical is harmful and

causes skin irritation.

Skin and Body Protection

Wear appropriate protective

gloves and clothing to prevent

skin exposure.[3][5] A lab coat

is mandatory.

To protect against accidental

skin contact.

Respiratory Protection

If exposure limits are exceeded

or irritation is experienced, a

full-face respirator with an

appropriate cartridge (e.g.,

organic vapor) is necessary.[1]

[3]

To prevent respiratory tract

irritation from inhaling vapors.

3. Step-by-Step Handling Procedure:

Don all required PPE before entering the designated handling area.
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Place absorbent, disposable bench paper on the work surface within the fume hood.

Carefully open the container of Methyl 2-furoate, avoiding any splashes.

Use only non-sparking tools for transferring the chemical.[1]

Dispense the required amount of the chemical slowly and carefully.

Keep the container tightly closed when not in use.[1][5]

After handling, wash hands and any exposed skin thoroughly with soap and water.[1][3]

Clean the work area and any equipment used.

4. Emergency Procedures:

In case of skin contact: Immediately take off contaminated clothing. Wash the affected area

with soap and plenty of water.[1] Seek medical attention if irritation occurs.[2]

In case of eye contact: Rinse cautiously with water for at least 15 minutes.[1][2] Remove

contact lenses if present and easy to do so. Continue rinsing and consult a doctor

immediately.[1][2]

If inhaled: Move the victim to fresh air. If breathing is difficult, administer oxygen. If the victim

is not breathing, provide artificial respiration, but do not use mouth-to-mouth resuscitation if

the chemical was ingested or inhaled.[1][3] Seek immediate medical attention.

If swallowed: Do NOT induce vomiting.[1][3] Rinse the mouth with water. Never give anything

by mouth to an unconscious person. Call a doctor or Poison Control Center immediately.[1]

[3]

In case of a spill: Evacuate personnel to a safe area.[1] Remove all sources of ignition.[1][5]

Use spark-proof tools and explosion-proof equipment.[1] Absorb the spill with inert material

(e.g., sand, silica gel) and collect it in a suitable, closed container for disposal.[5] Prevent the

chemical from entering drains.[1]

Disposal Plan
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Proper disposal of Methyl 2-furoate and its containers is critical to prevent environmental

contamination and ensure regulatory compliance.

1. Waste Segregation and Collection:

All waste containing Methyl 2-furoate must be treated as hazardous waste.

Collect all liquid and solid waste contaminated with Methyl 2-furoate in a designated,

properly labeled, and sealed container.

Do not mix with other incompatible waste streams.

2. Labeling:

The waste container must be clearly labeled as "Hazardous Waste" and include the name

"Methyl 2-furoate".

The label should also display the appropriate hazard pictograms (e.g., flammable, toxic,

irritant).

3. Storage of Waste:

Store the waste container in a well-ventilated, cool, and dry area, away from sources of

ignition and incompatible materials.[1][5]

The storage area should be secure and accessible only to authorized personnel.

4. Disposal Method:

The disposal of Methyl 2-furoate must be carried out by a licensed chemical destruction

plant.[1]

Controlled incineration with flue gas scrubbing is a suitable method.[1]

Do not discharge into sewer systems or contaminate water, foodstuffs, or feed.[1]

Empty containers should be triple-rinsed (or equivalent) and can then be offered for recycling

or reconditioning.[1] Alternatively, they can be punctured to render them unusable and
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disposed of in a sanitary landfill.[1]

Safe Handling Workflow
The following diagram illustrates the key steps for the safe handling of Methyl 2-furoate from

preparation to disposal.

Safe Handling Workflow for Methyl 2-furoate

Preparation

Don PPE

Check Equipment

Chemical Handling

Proceed to Fume Hood

Post-Handling
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Click to download full resolution via product page

Caption: Workflow for the safe handling of Methyl 2-furoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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